Cas no 2703745-88-2 ((R)-2-Methyl-3-(pyrrolidin-2-yl)pyridine dihydrochloride)

• Product Name: (R)-2-Methyl-3-(pyrrolidin-2-yl)pyridine dihydrochloride
• CAS No: 2703745-88-2
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• CID: 5086223
• PubChem ID: 156022568
• Update Time: 2025-10-05

(R)-2-Methyl-3-(pyrrolidin-2-yl)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Methyl-3-(pyrrolidin-2-yl)pyridine dihydrochloride
• F76623
• 2-methyl-3-[(2R)-pyrrolidin-2-yl]pyridine;dihydrochloride
• 3-((2R)Pyrrolidin-2-yl)-2-methylpyridine 2HCl
• 2-methyl-3-[(2R)-pyrrolidin-2-yl]pyridine dihydrochloride
• 2703745-88-2
• BS-48937

• Inchi： 1S/C10H14N2.ClH/c1-8-9(4-2-6-11-8)10-5-3-7-12-10;/h2,4,6,10,12H,3,5,7H2,1H3;1H/t10-;/m1./s1
• InChI Key： ARXTYEPODRAWMQ-HNCPQSOCSA-N
• SMILES： CC1N=CC=CC=1[C@@H]1NCCC1.Cl

Computed Properties

• Exact Mass: 234.0690539g/mol
• Monoisotopic Mass: 234.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Additional information on (R)-2-Methyl-3-(pyrrolidin-2-yl)pyridine dihydrochloride

(R)-2-Methyl-3-(pyrrolidin-2-yl)pyridine Dihydrochloride: A Comprehensive Overview

The compound (R)-2-Methyl-3-(pyrrolidin-2-yl)pyridine dihydrochloride, identified by the CAS number 2703745-88-2, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities. The structure of this molecule features a pyridine ring substituted with a methyl group at position 2 and a pyrrolidin-2-yl group at position 3, along with two hydrochloride counterions. These structural elements contribute to its distinctive chemical behavior and functional properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (R)-2-Methyl-3-(pyrrolidin-2-yl)pyridine dihydrochloride. Researchers have explored various methodologies, including asymmetric catalysis and enantioselective synthesis, to produce this compound in high enantiomeric excess. These methods not only enhance the purity of the product but also make the synthesis process more environmentally friendly by minimizing waste and reducing energy consumption. The use of chiral catalysts has been particularly effective in achieving the desired stereochemistry, which is crucial for applications in pharmaceuticals and agrochemicals.

The pharmacological properties of (R)-2-Methyl-3-(pyrrolidin-2-yl)pyridine dihydrochloride have been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of various ion channels and receptors, making it a promising candidate for treating neurological disorders such as epilepsy and chronic pain. Additionally, this compound has shown anti-inflammatory and antioxidant activities, suggesting its potential application in the development of novel therapeutic agents for inflammatory diseases.

In the field of materials science, (R)-2-Methyl-3-(pyrrolidin-2-yl)pyridine dihydrochloride has been investigated as a building block for constructing advanced materials with tailored properties. Its ability to form coordination polymers and supramolecular assemblies makes it a valuable component in the design of functional materials for sensing, catalysis, and energy storage applications. Recent studies have highlighted its role in enhancing the efficiency of metal-air batteries by stabilizing metal ions and improving electron transfer processes.

The environmental impact of synthesizing and using (R)-2-Methyl-3-(pyrrolidin-2-yl)pyridine dihydrochloride has also been a topic of interest. Green chemistry principles have been applied to optimize its production process, reducing the use of hazardous solvents and minimizing the generation of by-products. Life cycle assessments (LCAs) have been conducted to evaluate its environmental footprint, providing valuable insights into sustainable practices for large-scale manufacturing.

In conclusion, (R)-2-Methyl-3-(pyrrolidin-2-y1l)pyridine dihydrochloride is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methods and pharmacological research, positions it as a key molecule for future innovations in drug discovery, materials science, and sustainable chemistry. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing pressing challenges in health care, energy, and environmental sustainability.